Cas no 4555-56-0 (Arundoin)

Arundoin structure
Arundoin structure
Product Name:Arundoin
CAS No:4555-56-0
MF:C31H52O
MW:440.743989944458
CID:45166
PubChem ID:12308619
Update Time:2025-04-18

Arundoin Chemical and Physical Properties

Names and Identifiers

    • Arundoin
    • fernenol methyl ether
    • (3R,3aR,5aR,5bR,7aR,9S,11aS,13aS,13bR)-3-Isopropyl-3a,5a,8,8,11a,13a-hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,13,13a,13b-octadecahydro-1H-cyclopenta[a]chrysen-9-yl methyl ether
    • (3R,3aR,5aR,5bR,7aR,9S,11aS,13aS,13bR)-3-Isopropyl-9-methoxy-3a,5a,8,8,11a,13a-hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,13,13a,13b-octadecahydro-1H-cyclopenta[a]chrysene
    • 1H-cyclopenta[a]chrysene, 2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,13,13a,13b-
    • CHEBI:80794
    • (3R,3aR,5aR,5bR,7aR,9S,11aS,13aS,13bR)-9-methoxy-3a,5a,8,8,11a,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta[a]chrysene
    • SCHEMBL3679263
    • Q27149838
    • Q-100927
    • 4555-56-0
    • C16916
    • Inchi: 1S/C31H52O/c1-20(2)21-10-13-25-29(21,6)18-19-30(7)23-11-12-24-27(3,4)26(32-9)15-16-28(24,5)22(23)14-17-31(25,30)8/h14,20-21,23-26H,10-13,15-19H2,1-9H3/t21-,23+,24+,25-,26+,28-,29-,30-,31+/m1/s1
    • InChI Key: MRNPHCMRIQYRFU-KXUMSINMSA-N
    • SMILES: O(C)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@H]1C2=CC[C@@]2(C)[C@@H]3CC[C@H](C(C)C)[C@@]3(C)CC[C@@]21C

Computed Properties

  • Exact Mass: 440.40200
  • Monoisotopic Mass: 440.402
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 2
  • Complexity: 792
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 9.5

Experimental Properties

  • Density: 0.987
  • Boiling Point: 484.948°C at 760 mmHg
  • Flash Point: 248.376°C
  • Refractive Index: 1.524
  • PSA: 9.23000
  • LogP: 8.67890
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